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Compound of Interest

Compound Name: 2,3-Dichlorotoluene

Cat. No.: B105489 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of waste containing 2,3-Dichlorotoluene.

Adherence to these protocols is critical for ensuring laboratory safety and environmental

compliance.

Frequently Asked Questions (FAQs) - Quick
Reference
Q1: What is 2,3-Dichlorotoluene and why is its waste considered hazardous? A1: 2,3-
Dichlorotoluene is a halogenated organochlorine compound with the formula C₇H₆Cl₂.[1][2] Its

waste is considered hazardous due to several properties: it is a combustible liquid, an irritant to

the skin, eyes, and respiratory system, and is toxic to aquatic life with long-lasting effects.[1][3]

[4][5] Furthermore, as a halogenated solvent, it is subject to strict environmental disposal

regulations.[6][7]

Q2: Can I dispose of small amounts of 2,3-Dichlorotoluene waste down the drain? A2: No.

Absolutely not. Disposing of solvents, particularly halogenated compounds like 2,3-
Dichlorotoluene, down the drain is strictly prohibited.[8][9] This substance is insoluble in water

and toxic to aquatic organisms, and such disposal violates environmental regulations and can

damage plumbing systems.[1][5]

Q3: Should I mix 2,3-Dichlorotoluene waste with other solvent waste? A3: You should only

mix it with other chlorinated/halogenated solvent waste. It is crucial to keep halogenated and
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non-halogenated waste streams separate.[8][10] Mixing them needlessly classifies the entire

volume as the more stringently regulated and expensive-to-dispose-of halogenated waste.[8]

Q4: What are the immediate steps for a small spill of 2,3-Dichlorotoluene? A4: For a minor

spill, immediately ensure the area is well-ventilated and remove all sources of ignition.[3][10]

Wearing appropriate Personal Protective Equipment (PPE), absorb the spill with an inert

material like dry sand, earth, or commercial sorbent.[3][4] Collect the contaminated material

into a suitable, sealed container for chemical waste disposal.[3][9]

Q5: Who is responsible for ensuring the proper disposal of 2,3-Dichlorotoluene waste? A5:

The waste generator (the researcher or institution conducting the experiment) is responsible for

the waste from "cradle to grave".[8] This includes proper identification, segregation, storage,

and arranging for disposal through an approved hazardous waste management facility, in

compliance with all local, regional, and national regulations.[4][8]

Troubleshooting Guide - Common Scenarios
Scenario 1: I have a small amount of leftover 2,3-Dichlorotoluene from an experiment. How

do I store it for disposal?

Solution: Do not leave it in an open beaker or flask. Transfer the waste to a designated,

properly labeled hazardous waste container for "Halogenated Organic Solvents." Ensure the

container is made of a compatible material (e.g., polythene drum), is tightly sealed, and is

stored in a cool, dry, well-ventilated area away from heat, sparks, or flames.[3][4][10] Follow

Protocol 1 for detailed steps.

Scenario 2: My primary waste container for halogenated solvents is full. What are the next

steps?

Solution: Ensure the container is filled only to about 80% capacity to allow for vapor

expansion.[10] Securely cap the container and check that the label is accurate and

complete. Move the full container to your facility's designated hazardous waste accumulation

area and contact your institution's Environmental Health and Safety (EHS) office for pickup.

Scenario 3: I accidentally mixed 2,3-Dichlorotoluene waste with non-halogenated solvent

waste (e.g., acetone, ethanol). What should I do?
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Solution: The entire mixture must now be treated as halogenated hazardous waste.[8]

Immediately label the container clearly as "Mixed Halogenated and Non-Halogenated

Solvent Waste." This is critical for the safety of disposal personnel and for proper waste

profiling by the disposal facility. Inform your EHS office of the accidental mixing.

Scenario 4: We have a significant spill of 2,3-Dichlorotoluene in the lab.

Solution: Do not attempt to clean up a major spill yourself.[10] Your priority is personnel

safety. Evacuate the immediate area, alert all nearby personnel, and if safe to do so, close

the doors and eliminate ignition sources.[10] Immediately contact your institution's

emergency number or EHS department to report the spill. Provide them with the chemical

name and approximate quantity.

Data Presentation
Table 1: Physicochemical Properties of 2,3-Dichlorotoluene

Property Value Reference(s)

Molecular Formula C₇H₆Cl₂ [1][3]

Molar Mass 161.03 g/mol [1]

Appearance Clear, colorless oily liquid [1][3]

Melting Point 6 °C [1][11]

Boiling Point 207-208 °C [1][11]

Density 1.228 g/mL at 25 °C [1][11]

Flash Point 83 °C (182 °F) [1][3]

Water Solubility Insoluble [1][3]

Table 2: Hazard Identification and Personal Protective Equipment (PPE)
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Hazard Description
Recommended
PPE

Reference(s)

Inhalation

Causes respiratory

tract irritation. High

concentrations may

cause CNS

depression.

Use in a well-

ventilated area or with

a chemical fume

hood. Use a NIOSH-

approved respirator if

ventilation is

inadequate.

[3]

Skin Contact Causes skin irritation.

Wear appropriate

protective gloves

(e.g., Viton®,

Barrier®) and a lab

coat.

[1][3][4]

Eye Contact
Causes serious eye

irritation.

Wear chemical safety

goggles or a face

shield.

[3][4]

Ingestion

May cause

gastrointestinal

irritation.

Do not eat, drink, or

smoke in the

laboratory. Wash

hands thoroughly after

handling.

[3]

Flammability

Combustible liquid.

Vapors are heavier

than air and may form

explosive mixtures.

Keep away from heat,

sparks, open flames,

and strong oxidizing

agents.

[3][4]

Environmental

Toxic to aquatic life

with long-lasting

effects.

Do not allow to enter

drains or waterways.

Collect spillage.

[5][9]

Experimental Protocols
Protocol 1: Segregation and Temporary Storage of 2,3-Dichlorotoluene Waste

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB4265049_EN.htm
https://www.chembk.com/en/chem/2,3-Dichlorotoluene
https://m.chemicalbook.com/ProductMSDSDetailCB4265049_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA11206&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4265049_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA11206&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4265049_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4265049_EN.htm
https://www.fishersci.com/store/msds?partNumber=AAA11206&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-3-dichlorotoluene.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Dichlorotoluene.htm
https://www.benchchem.com/product/b105489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To safely collect and store 2,3-Dichlorotoluene waste prior to disposal.

Materials:

Designated "Halogenated Organic Waste" container (polythene or other compatible

material).

Waste label.

Funnel (if necessary).

Personal Protective Equipment (PPE) as specified in Table 2.

Procedure:

1. Perform all waste transfers within a chemical fume hood.

2. Ensure the waste container is properly labeled with "Hazardous Waste," "Halogenated

Organic Solvents," and lists 2,3-Dichlorotoluene as a constituent.

3. Carefully pour the waste into the container, using a funnel to prevent spills.

4. Do not fill the container beyond 80% capacity.[10]

5. Securely cap the container immediately after adding waste.

6. Store the container in a designated secondary containment bin within a cool, well-

ventilated cabinet approved for flammable/combustible materials.

7. Keep the container away from incompatible materials, particularly strong oxidizing agents.

[4]

Protocol 2: Managing a Minor Spill of 2,3-Dichlorotoluene ( <100 mL)

Objective: To safely clean up and decontaminate a minor spill.

Materials:

Spill kit containing inert absorbent material (e.g., vermiculite, sand).
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Two pairs of chemical-resistant gloves.

Chemical safety goggles.

Lab coat.

Sealable hazardous waste bag or container.

Dustpan (spark-proof) and brush.

Procedure:

1. Alert personnel in the immediate area and control access.

2. Remove all ignition sources and ensure ventilation (fume hood sash should be low).

3. Don appropriate PPE (goggles, lab coat, double gloves).

4. Gently cover the spill with inert absorbent material, starting from the outside and working

inwards to prevent splashing.

5. Allow the absorbent to completely soak up the liquid.

6. Using a spark-proof tool, carefully scoop the contaminated absorbent material into a

designated hazardous waste bag or container.[3]

7. Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol),

placing the used cloth in the same waste bag.

8. Seal the waste container, label it as "Spill Debris containing 2,3-Dichlorotoluene," and

arrange for disposal through your EHS department.

9. Remove PPE and wash hands thoroughly.

Visual Workflows
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Waste Management Workflow for 2,3-Dichlorotoluene

Waste Generated
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Ensure Container is
Properly Labeled

Keep Container
Tightly Capped

Store in Ventilated,
Secondary Containment

Container Full?

No

Contact EHS for
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Yes

Disposal Complete

Click to download full resolution via product page

Caption: Decision-making workflow for routine waste management.
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Emergency Response Workflow for a Spill

Spill of 2,3-Dichlorotoluene
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Caption: Step-by-step emergency response for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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